Cas no 13580-38-6 (3-Prop-2-ynoxypropane-1,2-diol)

• Product Name: 3-Prop-2-ynoxypropane-1,2-diol
• CAS No: 13580-38-6
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 49349
• PubChem ID: 99775
• Update Time: 2025-08-03

3-Prop-2-ynoxypropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(Prop-2-yn-1-yloxy)propane-1,2-diol
• POPDH
• 3-(2-propynyloxy)propane-1,2-diol
• 3-Prop-2-ynoxypropane-1,2-diol
• Propargyl-oxo-propane-2,3-dihydroxy:POPDH
• Propargyl-oxo-propane-2,3-dihydroxy
• Propargl-oxo-propane 2,3-dihydroxy
• 3-(prop-2-ynyloxy)propane-1,2-diol
• POPDH(Propargyl-oxo-propane-2,3-dihydroxy)
• 3-(2-propynyloxy)-propane-1,2-diol
• 3-prop-2-ynyloxy-propane-1,2-diol
• 4-Oxa-6-heptyn-1,2-diol
• POPPDH
• Einecs 237-012-2
• 1-Propargyl glycerol ether
• 3-(2-Propynyloxy)-1,2-propanediol
• Propargyl-oxo-propane-2,3-dihyroxy
• 13580-38-6
• AKOS006237153
• 3-(2-Propyn-1-yloxy)-1,2-propanediol
• NSC-215123
• NSC 215123
• SCHEMBL4592237
• NSC215123
• WZGADLPIFFITSG-UHFFFAOYSA-N
• FT-0658137
• W-108256
• DTXSID301291944
• NS00052430

• Inchi： 1S/C6H10O3/c1-2-3-9-5-6(8)4-7/h1,6-8H,3-5H2
• InChI Key： WZGADLPIFFITSG-UHFFFAOYSA-N
• SMILES： O(CC#C)CC(CO)O

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.15
• Boiling Point: 268.7 oC at 760 mmHg
• Flash Point: 116.3oC
• Refractive Index: 1.485
• PSA: 49.69000
• LogP: -1.01060

Additional information on 3-Prop-2-ynoxypropane-1,2-diol

Introduction to 3-Prop-2-ynoxypropane-1,2-diol (CAS No. 13580-38-6)

3-Prop-2-ynoxypropane-1,2-diol, with the chemical formula C₅H₈O₃, is a versatile compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 13580-38-6, is a member of the alcohol and ether functional group family, characterized by its propargyl and diol moieties. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex organic molecules, particularly in the development of bioactive compounds.

The compound’s structure consists of a propargyl group (–C≡CH) linked to a propane backbone, which is further functionalized with two hydroxyl groups (–OH) at the 1 and 2 positions. This arrangement imparts both reactivity and flexibility, allowing for diverse chemical transformations. The presence of the propargyl group, in particular, makes 3-prop-2-ynoxypropane-1,2-diol a useful building block for constructing more intricate molecular architectures, including those relevant to medicinal chemistry.

In recent years, there has been growing interest in the applications of 3-prop-2-ynoxypropane-1,2-diol in pharmaceutical research. Its ability to serve as a precursor for various pharmacologically active agents has been explored in several studies. For instance, researchers have utilized this compound to synthesize analogs of natural products with potential therapeutic properties. The diol functionality allows for further derivatization into esters, ethers, and other heterocyclic systems, which are common motifs in drug design.

One notable area of research involves the use of 3-prop-2-ynoxypropane-1,2-diol in the development of enzyme inhibitors. The propargyl group can be strategically incorporated into molecules designed to interact with specific enzymatic targets. This has led to the discovery of novel inhibitors with applications in treating various diseases. Additionally, the compound’s compatibility with modern synthetic methodologies has made it a preferred choice for medicinal chemists seeking efficient routes to complex drug candidates.

The pharmaceutical industry has also explored the use of 3-prop-2-ynoxypropane-1,2-diol as a chiral building block. Chirality is a critical factor in drug design, as many pharmacologically active compounds exhibit enantioselective behavior. By leveraging the stereochemistry of 3-prop-2-ynoxypropane-1,2-diol, researchers can construct enantiomerically pure or enriched derivatives that may exhibit enhanced efficacy or reduced side effects. This approach aligns with the growing trend toward personalized medicine and targeted therapies.

Another emerging application of 3-prop-2-ynoxypropane-1,2-diol is in the field of materials science. Its unique structural properties make it a promising candidate for developing novel polymers and coatings with specialized functionalities. For example, researchers have investigated its potential use in creating biodegradable polymers that could find applications in medical implants and drug delivery systems. The hydroxyl groups provide sites for polymerization or cross-linking reactions, enabling the formation of materials with tailored mechanical and chemical properties.

The synthesis of 3-prop-2-ynoxypropane-1,2-diol itself is an interesting challenge that has been addressed through various methodologies. Traditional approaches involve the reaction of propargyl alcohol with epoxides or other reactive intermediates under controlled conditions. More recently, catalytic methods have been developed to improve yield and selectivity. These advances have made it easier to access this compound on both laboratory and industrial scales.

In conclusion,3-prop-2-ynoxypropane-1,2-diol (CAS No. 13580-38-6) is a multifaceted compound with significant potential across multiple domains of chemistry and related sciences. Its unique structural features and reactivity make it an invaluable intermediate for pharmaceutical synthesis, enzyme inhibition studies, chiral chemistry, and materials science. As research continues to uncover new applications for this compound,3-prop-2-yneoxypropane 1 2 diol is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.